Cas no 1850-15-3 (S-benzoyl Benzenecarbothioate)
S-benzoyl Benzenecarbothioate structure
Product Name:S-benzoyl Benzenecarbothioate
CAS No:1850-15-3
MF:C14H10O2S
MW:242.293002605438
CID:1378487
PubChem ID:15810
Update Time:2025-04-20
S-benzoyl Benzenecarbothioate Chemical and Physical Properties
Names and Identifiers
-
- S-benzoyl Benzenecarbothioate
- AI3-16814
- Benzoyl sulfide
- Dibenzoyl sulfide
- Benzenecarbothioic acid, anhydrosulfide
- Benzoic thioanhydride
- benzoic acid-thioanhydride
- Benzoesaeure-thioanhydrid
- BRN 2050505
- Benzoesaeure-thiobenzoesaeure-anhydrid
- Thiolbenzoic anhydride
- Dibenzoic thioanhydride
- Thiobis(phenylmethanone)
- 1850-15-3
- SCHEMBL4453783
- BR7STZ7YMK
- InChI=1/C14H10O2S/c15-13(11-7-3-1-4-8-11)17-14(16)12-9-5-2-6-10-12/h1-10
- BENZOIC ACID, THIO-, ANHYDROSULFIDE
- SULFIDE,DIBENZOYL
- NSC-41899
- Benzenecarbothioic acid, anhydrosulfide [Czech]
- 4-09-00-01371 (Beilstein Handbook Reference)
- BENZENECARBOTHIOIC ACID, 1,1'-ANHYDROSULFIDE
- DTXSID30171696
- Dibenzoylsulfid
- AKOS024339781
- UNII-BR7STZ7YMK
- NSC 41899
- NSC41899
-
- Inchi: 1S/C14H10O2S/c15-13(11-7-3-1-4-8-11)17-14(16)12-9-5-2-6-10-12/h1-10H
- InChI Key: KIHBJERLDDVXHD-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 242.0402
- Monoisotopic Mass: 242.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 34.14
- LogP: 3.40040
S-benzoyl Benzenecarbothioate Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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